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This guide provides a detailed comparative analysis of C17500 and C17510, two prominent
beryllium copper alloys. Tailored for researchers, scientists, and drug development
professionals who may utilize these high-performance materials in analytical instrumentation
and equipment, this document outlines their key performance characteristics, supported by
guantitative data and standardized experimental protocols.

Introduction

C17500 and C17510 are precipitation-hardenable beryllium copper alloys renowned for their
favorable combination of moderate strength, and high thermal and electrical conductivity.[1][2]
The primary distinction between these two alloys lies in their tertiary alloying element: C17500
is alloyed with cobalt, while C17510 utilizes nickel.[1][3] This subtle difference in composition
was driven by the higher cost of cobalt, leading to the development of C17510 as a more cost-
effective alternative with largely comparable performance.[1] Both alloys are classified as Class
3 by the Resistance Welder Manufacturers Association (RWMA), indicating their suitability for
applications requiring high strength and good conductivity.[4][5]

Chemical Composition

The nominal chemical compositions of C17500 and C17510 are presented in Table 1. The
principal alloying elements, in addition to the copper balance, are beryllium and either cobalt or
nickel. These elements are critical in achieving the desired mechanical and physical properties
through a precipitation hardening heat treatment.
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Table 1: Nominal Chemical Composition of C17500 and C17510 (% by weight)

Element C17500 C17510
Beryllium (Be) 0.40 - 0.70[6] 0.2 -0.6[7][8]
Cobalt (Co) 2.40 - 2.70[9] 0.3 max[7][8]
Nickel (Ni) 0.3 max[6] 1.4 - 2.2[7][8]
Copper (Cu) Balance[6] Balance[7]
Sum of Named Elements 99.5 min[9] 99.5 min[8]

Comparative Performance Data

The mechanical, electrical, and thermal properties of C17500 and C17510 are summarized in

the following tables. The data presented represents typical values for age-hardened materials

and can vary based on the specific temper and processing of the alloy.

Mechanical Properties
Table 2: Comparative Mechanical Properties of C17500 and C17510

Property

C17500

C17510

Tensile Strength, Ultimate

up to 793 MPa[3]

690 - 960 MPa[10]

Yield Strength (0.2% Offset)

550 - 760 MPa

Elongation at Break

10% min[10]

Rockwell Hardness (B Scale)

up to 100[4]

up to 100[5][11]

Electrical and Thermal Properties

Table 3: Comparative Electrical and Thermal Properties of C17500 and C17510
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Property C17500 C17510

Electrical Conductivity 45 - 60% IACS[4] 45 - 60% IACSI[5][12]
Thermal Conductivity ~165 W/m-K[13] 210 W/m-K[14]
Melting Point (Solidus) 1020 °C[15] 1030 °C[14]

Melting Point (Liquidus) 1060 °C[15] 1070 °C[14]

Experimental Protocols

The data presented in this guide is determined by standardized testing methodologies,
primarily those established by ASTM International. The following are summaries of the key
experimental protocols used to characterize these alloys.

Tensile Testing (ASTM E8S/ESM)

Tensile properties such as ultimate tensile strength, yield strength, and elongation are
determined in accordance with ASTM E8/E8M - Standard Test Methods for Tension Testing of
Metallic Materials.[5][14][16]

e Specimen Preparation: A standardized specimen is machined from the alloy material. The
dimensions of the specimen are precisely measured, particularly the cross-sectional area of
the gauge length.

o Test Procedure: The specimen is mounted in a universal testing machine. A uniaxial tensile
load is applied at a controlled rate. An extensometer is used to measure the elongation of the
gauge length as the load increases.

o Data Analysis: The applied load and the corresponding elongation are recorded to generate
a stress-strain curve. From this curve, the ultimate tensile strength (the maximum stress the
material can withstand), the yield strength (the stress at which plastic deformation begins,
typically at 0.2% offset), and the percentage of elongation at fracture are determined.

Hardness Testing (ASTM E18)

Rockwell hardness is a measure of a material's resistance to indentation and is determined
according to ASTM E18 - Standard Test Methods for Rockwell Hardness of Metallic Materials.
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[3]012][17]

e Principle: The test involves applying a preliminary minor load to an indenter (typically a steel
ball for the B scale used for copper alloys) to seat it in the material. A major load is then
applied for a specific duration. The major load is then removed, and the difference in the
depth of indentation before and after the application of the major load is used to calculate the
Rockwell hardness number.

e Procedure: The surface of the test piece must be clean and smooth. The appropriate
indenter and load combination for the Rockwell B scale are selected. The test is performed
multiple times on the material to ensure an accurate average reading.

Electrical Resistivity and Conductivity (ASTM B193)

Electrical conductivity is a measure of a material's ability to conduct electric current. It is the
reciprocal of electrical resistivity. The standard test method is ASTM B193 - Standard Test
Method for Resistivity of Electrical Conductor Materials.[18][19]

» Methodology: The test typically involves a four-point probe method to eliminate contact
resistance errors. A known current is passed through the outer two probes, and the voltage
drop is measured across the inner two probes.

o Calculation: The resistance is calculated using Ohm's law (R = V/I). The resistivity is then
determined based on the resistance, the cross-sectional area of the specimen, and the
distance between the voltage probes. The electrical conductivity is then calculated as the
reciprocal of the resistivity and is often expressed as a percentage of the International
Annealed Copper Standard (% IACS).[20]

Thermal Conductivity (ASTM E1530)

Thermal conductivity, the ability of a material to transfer heat, is determined using methods
such as the guarded heat flow meter technique described in ASTM E1530.[21][22]

o Apparatus: A test specimen is placed between two parallel plates maintained at different
temperatures. A heat flux transducer measures the rate of heat flow through the specimen. A
guard heater is used to minimize radial heat loss, ensuring one-dimensional heat flow.[22]
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o Measurement: A steady-state heat flow is established. The temperature difference across the
specimen and the heat flow rate are measured.

o Calculation: The thermal conductivity is calculated from the rate of heat flow, the temperature
gradient across the specimen, and the dimensions of the specimen.

Visualized Workflows and Relationships

To further elucidate the material selection process and experimental procedures, the following

diagrams are provided.
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Caption: Alloy selection logic for C17500 vs. C17510.
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Caption: Standard workflow for tensile testing of metallic alloys.

Applications
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The excellent combination of properties makes both C17500 and C17510 suitable for a wide
range of demanding applications. Their high conductivity is crucial for electrical and thermal
management components.

Common applications for both alloys include:
 Electrical/Electronic Components: Connectors, springs, relay parts, and switch parts.[4][17]

¢ Industrial: Resistance welding electrodes, plastic mold tooling, and die-casting plunger tips.

[3]14]

o Aerospace and Automotive: Components requiring high reliability and performance under
stress.[23][24]

While their applications largely overlap, C17510 is often favored in the US market due to the
cost advantages of nickel over cobalt.[1]

Conclusion

C17500 and C17510 are high-performance beryllium copper alloys that offer a valuable
combination of moderate strength and high electrical and thermal conductivity. The primary
differentiator between them is the use of cobalt in C17500 and nickel in C17510, a factor that
primarily influences cost and material availability rather than imparting significant performance
differences for most applications. The selection between the two often comes down to
economic and supply chain considerations. The performance characteristics outlined in this
guide, determined by standardized experimental protocols, provide a reliable basis for material
selection in advanced research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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